Cas no 379239-03-9 (methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate
• CAS No: 379239-03-9
• MF: C₁₄H₁₄N₂O₅
• MW: 290.271363735199
• CID: 6278437
• PubChem ID: 711199
• Update Time: 2025-10-31

methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate
• SR-01000505170
• F1174-2689
• AKOS001062210
• 379239-03-9
• AB00685727-01
• SR-01000505170-1
• EU-0080368
• methyl 1-(4-(ethoxycarbonyl)phenyl)-4-hydroxy-1H-pyrazole-3-carboxylate
• methyl 1-[4-(ethoxycarbonyl)phenyl]-4-hydroxy-1H-pyrazole-3-carboxylate
• Z56884935
• methyl 1-(4-ethoxycarbonylphenyl)-4-hydroxypyrazole-3-carboxylate

• Inchi： 1S/C14H14N2O5/c1-3-21-13(18)9-4-6-10(7-5-9)16-8-11(17)12(15-16)14(19)20-2/h4-8,17H,3H2,1-2H3
• InChI Key： WFSHZWRJBAEGFJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N1C=C(C(C(=O)OC)=N1)O)=O

Computed Properties

• Exact Mass: 290.09027155g/mol
• Monoisotopic Mass: 290.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate

Methyl 1-4-(Ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate (CAS No. 379239-03-9): A Comprehensive Overview

Methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate (CAS No. 379239-03-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrazole derivatives and has garnered attention for its potential therapeutic properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a hydroxy group at the 4-position and a carboxylate group at the 3-position. The phenyl ring attached to the pyrazole ring is further substituted with an ethoxycarbonyl group at the 4-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it a valuable target for various research endeavors.

The synthesis of methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of ethyl 4-formylbenzoate with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization in the presence of an appropriate acid catalyst. The resulting pyrazole derivative can then be further modified to introduce the methyl ester group. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, utilizing catalysts and solvents that minimize environmental impact.

One of the key areas of interest for methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate is its potential as a therapeutic agent. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate has also been investigated for its potential as an anticancer agent. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. A study published in Cancer Research highlighted the ability of methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate have also been studied extensively. These properties are crucial for understanding how the compound behaves in biological systems and for optimizing its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as a drug candidate.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical trials involving methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate are still in their early stages, preliminary results are promising. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and has shown no significant adverse effects. Further clinical studies are underway to assess its efficacy in treating specific conditions such as chronic inflammatory diseases and certain types of cancer.

In conclusion, methyl 1-4-(ethoxycarbonyl)phenyl-4-hydroxy-1H-pyrazole-3-carboxylate (CAS No. 379239-03-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.